Cas no 130548-06-0 (2(3H)-Thiophenone,3-aminodihydro-, (3R)-)
130548-06-0 structure
Product name:2(3H)-Thiophenone,3-aminodihydro-, (3R)-
2(3H)-Thiophenone,3-aminodihydro-, (3R)- Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Thiophenone,3-aminodihydro-, (3R)-
- (R)-3-Aminodihydro-2(3H)-thiophenone
- (R)-Homocysteinethiolactone
- 2(3H)-Thiophenone,3-aminodihydro-, (R)-
- D-Homocysteine thiolactone
- KIWQWJKWBHZMDT-GSVOUGTGSA-N
- BDBM86205
- 130548-06-0
- PDSP1_001267
- SCHEMBL6801710
- PDSP2_001251
- D-Homocysteinethiolactone
- (3R)-3-aminothiolan-2-one
- (R)-3-Aminodihydrothiophen-2(3H)-one
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- Inchi： InChI=1S/C4H7NOS/c5-3-1-2-7-4(3)6/h3H,1-2,5H2/t3-/m1/s1
- InChI Key： KIWQWJKWBHZMDT-GSVOUGTGSA-N
- SMILES： N[C@@H]1CCSC1=O
Computed Properties
- Exact Mass: 117.02483502g/mol
- Monoisotopic Mass: 117.02483502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 93.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 68.4Ų
2(3H)-Thiophenone,3-aminodihydro-, (3R)- Related Literature
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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